Cas no 866156-05-0 (4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile)

4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile structure
866156-05-0 structure
Product Name:4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile
CAS No:866156-05-0
MF:C14H14ClN3S
MW:291.799060344696
CID:5713497
PubChem ID:3810705
Update Time:2023-10-15

4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • SR-01000308514
    • AKOS005108098
    • MS-2132
    • 4-chloro-2-(4-phenylbutan-2-ylamino)-1,3-thiazole-5-carbonitrile
    • 4-chloro-2-[(1-methyl-3-phenylpropyl)amino]-1,3-thiazole-5-carbonitrile
    • SR-01000308514-1
    • 866156-05-0
    • 4-chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile
    • 5-Thiazolecarbonitrile, 4-chloro-2-[(1-methyl-3-phenylpropyl)amino]-
    • 4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile
    • Inchi: 1S/C14H14ClN3S/c1-10(7-8-11-5-3-2-4-6-11)17-14-18-13(15)12(9-16)19-14/h2-6,10H,7-8H2,1H3,(H,17,18)
    • InChI Key: JDXVLDGVYSFHRX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)SC(=N1)NC(C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 291.0596963g/mol
  • Monoisotopic Mass: 291.0596963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 452.0±55.0 °C(Predicted)
  • pka: -1.44±0.10(Predicted)
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